3-(2-Chlorophenyl)-4-((4-(methylthio)benzylidene)amino)-1H-1,2,4-triazole-5(4H)-thione

Specification

• CAS No.: 478254-07-8
• Molecular Formula: C16H13ClN4S2
• Molecular Weight: 360.9 g/mol
• IUPAC Name: 3-(2-chlorophenyl)-4-[(E)-(4-methylsulfanylphenyl)methylideneamino]-1H-1,2,4-triazole-5-thione
• Standard InChI: InChI=1S/C16H13ClN4S2/c1-23-12-8-6-11(7-9-12)10-18-21-15(19-20-16(21)22)13-4-2-3-5-14(13)17/h2-10H,1H3,(H,20,22)/b18-10+
• Standard InChI Key: QGADATSJFLFACJ-VCHYOVAHSA-N
• Isomeric SMILES: CSC1=CC=C(C=C1)/C=N/N2C(=NNC2=S)C3=CC=CC=C3Cl
• Canonical SMILES: CSC1=CC=C(C=C1)C=NN2C(=NNC2=S)C3=CC=CC=C3Cl

Introduction

"3-(2-Chlorophenyl)-4-((4-(methylthio)benzylidene)amino)-1H-1,2,4-triazole-5(4H)-thione" is a heterocyclic compound belonging to the class of 1,2,4-triazoles. This compound features a triazole core substituted with a 2-chlorophenyl group and a benzylidene-amino moiety containing a methylthio substituent. The compound's structural complexity and functional groups confer significant potential for biological and pharmacological applications.

Structural Composition

The molecular structure of this compound is characterized by:

• Core Framework: A 1,2,4-triazole ring.

• Substituents:

  • A 2-chlorophenyl group at position 3.

  • A benzylidene-amino group at position 4, further substituted with a methylthio group on the benzene ring.

  • A thione functional group at position 5.

This combination of functional groups provides opportunities for interactions with biological targets, making it a candidate for drug discovery.

Synthesis Pathway

The synthesis of "3-(2-Chlorophenyl)-4-((4-(methylthio)benzylidene)amino)-1H-1,2,4-triazole-5(4H)-thione" typically follows a multi-step protocol:

• Formation of the Triazole Ring: Cyclization reactions involving hydrazine derivatives and isothiocyanates are commonly employed to construct the triazole core.

• Substitution with Chlorophenyl Group: The introduction of the 2-chlorophenyl substituent can be achieved via nucleophilic substitution or coupling reactions.

• Addition of Benzylidene-Amino Moiety: The benzylidene-amino group is incorporated through Schiff base formation using an aldehyde and an amine derivative.

• Methylthio Substitution: The methylthio group is introduced via thiolation reactions using methylthiolating agents.

Analytical Characterization

The compound is characterized using advanced spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR):

  • $^1H$-NMR and $^{13}C$-NMR spectra confirm the chemical shifts corresponding to aromatic protons, triazole hydrogens, and the thione group.

• Infrared (IR) Spectroscopy:

  • Peaks associated with C=S stretching (~1200–1300 cm$^{-1}$) and N-H stretching (~3200 cm$^{-1}$).

• Mass Spectrometry (MS):

  • Molecular ion peak confirms the molecular weight of the compound.

• Elemental Analysis:

  • Ensures consistency with theoretical values for carbon, hydrogen, nitrogen, sulfur, and chlorine content.

Biological Activity

Several studies have explored the biological potential of triazole derivatives similar to this compound:

• Antimicrobial Activity: The presence of sulfur (thione group) and halogen (chlorine) enhances antimicrobial efficacy by disrupting bacterial cell membranes.

• Anticancer Potential: Triazoles are known to inhibit enzymes like aromatase or tyrosine kinases, making them candidates for cancer therapy.

• Anti-inflammatory Properties: Molecular docking studies suggest that triazoles can act as inhibitors of inflammatory pathways such as cyclooxygenase (COX) or lipoxygenase (LOX).

Applications in Medicinal Chemistry

This compound's unique structure allows it to interact with various biological targets:

• Enzyme Inhibition: The thione group can bind to enzyme active sites through sulfur coordination.

• Receptor Modulation: The aromatic substituents improve lipophilicity, enhancing receptor binding affinity.

Future Research Directions

To fully realize the potential of this compound:

• Structure-Activity Relationship (SAR) studies should be conducted to optimize its pharmacological profile.

• Toxicological Assessments are necessary to evaluate safety in vivo.

• Formulation Development could explore its use in drug delivery systems such as nanoparticles or hydrogels.